Cas no 595565-05-2 (2,3'-Bithiophene, 5'-(ethylthio)-)

• Product Name: 2,3'-Bithiophene, 5'-(ethylthio)-
• CAS No: 595565-05-2
• MF: C₁₀H₁₀S₃
• MW: 226.381398677826
• CID: 1615988
• Update Time: 2024-09-11

2,3'-Bithiophene, 5'-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 2,3'-Bithiophene, 5'-(ethylthio)-

• Inchi： 1S/C10H10S3/c1-2-11-10-6-8(7-13-10)9-4-3-5-12-9/h3-7H,2H2,1H3
• InChI Key： BJHYHGLRXIZZJC-UHFFFAOYSA-N
• SMILES： C1(C2C=C(SCC)SC=2)SC=CC=1

Computed Properties

• Exact Mass: 225.9946
• Monoisotopic Mass: 225.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8A^2

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 316.5±32.0 °C(Predicted)
• PSA: 0